REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([CH3:8])[C:3]=1[OH:9].[Cl-].[Al+3].[Cl-].[Cl-].[C:14](Cl)(=[O:16])[CH3:15]>ClCCl>[CH3:1][C:2]1[CH:7]=[C:6]([C:14](=[O:16])[CH3:15])[CH:5]=[C:4]([CH3:8])[C:3]=1[OH:9] |f:1.2.3.4|
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Name
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ice
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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12.2 g
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Type
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reactant
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Smiles
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CC1=C(C(=CC=C1)C)O
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Name
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Quantity
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14.4 g
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Type
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reactant
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Smiles
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[Cl-].[Al+3].[Cl-].[Cl-]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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9.4 g
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Type
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reactant
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Smiles
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C(C)(=O)Cl
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Name
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ice water
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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was slowly added
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Type
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STIRRING
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Details
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The reaction mixture was stirred at 10° C. or below for 1 h
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Duration
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1 h
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Type
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EXTRACTION
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Details
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Then, the reaction product was extracted with dichloromethane
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Type
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WASH
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Details
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the extracted layer was washed with water
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Type
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DRY_WITH_MATERIAL
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Details
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Further, the extracted layer was dried over anhydrous sodium sulfate
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Type
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DISTILLATION
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Details
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the solvent was distilled off under reduced pressure
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Type
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CUSTOM
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Details
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The residue was recrystallized with benzene
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Reaction Time |
3 h |
Name
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Type
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product
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Smiles
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Name
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Type
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product
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Smiles
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CC1=C(C(=CC(=C1)C(C)=O)C)O
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |